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Cat. No.: B12388049 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Acetyl hexapeptide-37, also known by the trade name Diffuporine™, is a synthetic peptide

designed for advanced skincare applications.[1] Its primary mechanism of action involves

enhancing the expression of Aquaporin-3 (AQP3), a protein channel crucial for water transport

across cell membranes.[1][2][3] By upregulating AQP3 in keratinocytes, Acetyl hexapeptide-
37 facilitates improved water flux from the basal layer of the epidermis to the stratum corneum,

significantly boosting skin hydration.[2][4][5] Beyond hydration, studies have shown that this

peptide promotes keratinocyte proliferation and increases the synthesis of Collagen I,

contributing to improved skin barrier function and overall anti-aging effects.[1][2][4][6]

This document provides detailed protocols for three common cell viability assays—MTT,

Neutral Red, and Calcein-AM—to quantitatively assess the pro-proliferative effects of Acetyl
hexapeptide-37 on human keratinocytes in vitro.

Mechanism of Action: Acetyl Hexapeptide-37
Acetyl hexapeptide-37 stimulates the expression of the AQP3 gene in keratinocytes.[4] The

resulting increase in AQP3 protein enhances water transport, leading to improved cellular

hydration and viability. This improved physiological state, combined with other signaling effects,
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stimulates keratinocyte proliferation and collagen synthesis, strengthening the epidermal

barrier.[2][4]
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Caption: Signaling pathway of Acetyl hexapeptide-37 in keratinocytes.
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The following table presents illustrative data on the dose-dependent effect of Acetyl
hexapeptide-37 on keratinocyte viability after a 48-hour treatment period, as measured by a

standard viability assay.

Note: This data is for illustrative purposes only, based on the known proliferative effects of the

peptide.[2][4] Actual results may vary based on experimental conditions, cell line, and assay

used.

Acetyl Hexapeptide-37
Concentration (ng/mL)

Mean Cell Viability (% of
Control)

Standard Deviation (±)

0 (Control) 100.0 4.5

10 108.2 5.1

50 121.5 6.3

100 135.8 5.9

250 142.3 6.8

500 140.1 7.2

Experimental Workflow
A generalized workflow for assessing the effect of Acetyl hexapeptide-37 on keratinocytes is

outlined below. This workflow is applicable to all the detailed protocols that follow.

1. Seed Keratinocytes
in 96-well plates

2. Treat with Acetyl
Hexapeptide-37

3. Incubate
(e.g., 24-72 hours)

4. Perform Viability
Assay (MTT, NR, etc.)

5. Measure Signal
(Absorbance/Fluorescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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